1-(2-Sulfo-1-naphthyl)naphthalene-2-sulfonic acid
Description
Naphthalene-1-sulfonic acid and naphthalene-2-sulfonic acid are organic compounds with the formula C10H7SO3H . They are colorless, water-soluble solids often available as hydrates . They are two mono sulfonic acids of naphthalene .
Synthesis Analysis
Naphthalene-2-sulfonic acid is prepared by sulfonation of naphthalene using 98% sulfuric acid as a sulfonating agent at 160-166℃ . During the sulfonation process, a small amount of α-naphthalenesulfonic acid by-product is generated .Molecular Structure Analysis
The molecular formula for these compounds is C10H8O3S . The molecular weight is 208.234 Da . The 3D structure may be viewed using Java or Javascript .Chemical Reactions Analysis
Naphthalene-1-sulfonic acid undergoes many reactions. Upon heating with dilute aqueous acid, it reverts to naphthalene. Fusion with sodium hydroxide followed by acidification gives 1-naphthol . Naphthalene-2-sulfonic acid also undergoes many reactions. Fusion with sodium hydroxide followed by acidification gives 2-naphthol .Physical And Chemical Properties Analysis
These compounds are colorless, water-soluble solids . They have good solubility in water . The melting point of naphthalene-2-sulfonic acid is 124 °C (255 °F; 397 K) for the monohydrate , and for naphthalene-1-sulfonic acid, it is 139–140 °C (282–284 °F; 412–413 K) .Safety And Hazards
properties
IUPAC Name |
1-(2-sulfonaphthalen-1-yl)naphthalene-2-sulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14O6S2/c21-27(22,23)17-11-9-13-5-1-3-7-15(13)19(17)20-16-8-4-2-6-14(16)10-12-18(20)28(24,25)26/h1-12H,(H,21,22,23)(H,24,25,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSWODTYSMOCDKE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=C2C3=C(C=CC4=CC=CC=C43)S(=O)(=O)O)S(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14O6S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-[1,1'-Binaphthalene]-2,2'-disulfonic acid | |
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